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Compound of Interest

Compound Name: Ser-Val

Cat. No.: B1310948 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential safety protocols and logistical plans for

the dipeptide Ser-Val (Serine-Valine), ensuring a secure laboratory environment and the

integrity of your research. While its constituent amino acids, L-Serine and L-Valine, are

individually classified as non-hazardous, the dipeptide Ser-Val is associated with potential

irritation hazards.

Hazard Identification and Personal Protective Equipment
(PPE)
The primary hazards associated with Ser-Val, as identified by the Globally Harmonized System

(GHS), are skin irritation, serious eye irritation, and potential respiratory irritation.[1] Therefore,

a comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination.

The following table summarizes the required PPE for handling Ser-Val in both powder and

solution forms.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes. Must meet

appropriate national standards

(e.g., ANSI Z87.1 in the US).

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder or when handling

larger quantities.

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect clothing and skin from

potential splashes and dust.

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

recommended for their

chemical resistance. Gloves

should be inspected before

use and changed immediately

after contact with the peptide

or if they show signs of

degradation.

Respiratory Protection Respirator / Dust Mask

Recommended when weighing

or handling the lyophilized

powder to avoid the inhalation

of fine particles. A fit-tested

N95 respirator or equivalent is

appropriate.

General Attire Long Pants & Closed-Toe

Shoes

Required minimum attire for

working in any laboratory
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where chemical materials are

handled.

Operational Plans: Handling and Experimental
Protocols
Proper handling procedures are critical to maintain the stability and integrity of Ser-Val while

ensuring personnel safety.

Experimental Workflow for Handling Ser-Val
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Preparation

Handling

Storage

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Prepare Well-Ventilated Area
(Fume Hood for Powder)

Allow Vial to Reach
Room Temperature

Weigh Lyophilized Powder
(Use Respirator)

Reconstitute with Appropriate Solvent

Mix Gently
(Vortex or Swirl)

Use in Experiment

Solution:
Aliquot and freeze at -20°C or -80°C

Lyophilized Powder:
-20°C or colder, desiccated
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Waste Segregation

Collection

Final Disposal

Solid Waste
(Gloves, Vials, Pipette Tips)

Collect in Labeled
Hazardous Waste Container (Solid)

Liquid Waste
(Unused Solutions, Rinsates)

Collect in Labeled
Hazardous Waste Container (Liquid)

Dispose via Institutional
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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